A lateral built-in field of the 2D/2D SnS2/SnSe2 in-plane heterostructure with boosted interfacial charge transfer†
Journal of Materials Chemistry A Pub Date: 2022-06-20 DOI: 10.1039/D2TA03333J
Abstract
Heterostructure construction is an effective strategy for enhancing the properties of functional materials. However, the problems of lattice mismatch and weak built-in field in the heterointerface usually degrade the interfacial charge transfer efficiency, severely limiting the improvement of sensing properties for gas sensors. To break through this limitation, we attempted to build a lattice-matched SnS2/SnSe2 in-plane heterostructure as a NO2 gas sensor, for which the capability was revealed by DFT calculations. The SnS2/SnSe2 in-plane heterostructures with atomically sharp interfaces were synthesized by the topotactic anion-exchange method. The content and spatial arrangement of in situ grown SnSe2 can be tuned in the heterostructures by adjusting the Se precursor. Ultrahigh response (1165.2%), sensitivity (322.0% ppm−1) and rapid response/recovery (80/78 s) to NO2 (4 ppm) were realized at room temperature for the optimal SnS2/SnSe2 in-plane heterostructure. The response value was 24.7 and 9.5 times higher than that of the common SnS2/SnSe2 heterostructures prepared by mechanical mixing and solvothermal deposition, respectively. The response and recovery times were also improved by a factor of 3.5/8.9 and 1.6/4.9, respectively. The superior sensing properties are attributed to the atomic-level sharp in-plane SnS2/SnSe2 heterointerface with a lateral built-in field that not only improves NO2 adsorption but also boosts the interfacial charge transfer along the 2D plane. The ion-exchange growth of the 2D in-plane heterostructure is expected to expand to other 2D nanomaterial systems for applications in sensors, photoelectronics, and catalysts.
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